5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride
Overview
Description
5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride (5-CPMP-HCl) is a small molecule drug that has been studied for its potential therapeutic applications. It is a synthetic compound that has been utilized in various research fields for its ability to modulate biological processes. 5-CPMP-HCl has been studied for its potential to act as an anti-inflammatory, anti-cancer, and anti-bacterial agent.
Scientific Research Applications
5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride has been studied for its potential therapeutic applications in various research fields. It has been studied for its ability to modulate the activity of various enzymes and receptors, including the adenosine A2A receptor, the serotonin 5-HT2A receptor, and the histamine H1 receptor. It has also been studied for its potential to act as an anti-inflammatory, anti-cancer, and anti-bacterial agent. In addition, 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride has been studied for its potential to act as an antidepressant, anxiolytic, and anticonvulsant.
Mechanism of Action
The mechanism of action of 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride is not fully understood. However, it is thought to act by modulating the activity of various enzymes and receptors. It has been shown to bind to the adenosine A2A receptor, the serotonin 5-HT2A receptor, and the histamine H1 receptor. It is thought that this binding leads to the modulation of various biochemical and physiological processes, resulting in its therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride are not fully understood. However, it is thought to modulate the activity of various enzymes and receptors, leading to the modulation of various biochemical and physiological processes. It has been shown to reduce inflammation, inhibit cancer cell growth, and reduce bacterial growth. In addition, it has been shown to have antidepressant, anxiolytic, and anticonvulsant effects.
Advantages and Limitations for Lab Experiments
5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride is a relatively easy molecule to synthesize, and it is relatively stable in aqueous solution. This makes it an ideal molecule for use in laboratory experiments. However, it is important to note that 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride is a relatively new molecule, and its effects are not fully understood. This means that there is a risk of unexpected side effects when using this molecule in laboratory experiments.
Future Directions
Due to its potential therapeutic applications, there are numerous potential future directions for the study of 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. In addition, further research into its toxicity and safety profile is needed. Finally, further research into its potential to act as an antidepressant, anxiolytic, and anticonvulsant is needed.
Synthesis Methods
5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride is synthesized through a multi-step process involving the reaction of 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine with hydrochloric acid. The first step involves the condensation of cyclopentyl bromide with 1-methyl-1H-pyrazol-3-amine hydrochloride. This reaction is followed by the reaction of the resulting product with hydrochloric acid, resulting in the formation of 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride. The reaction is typically conducted in aqueous solution, and the product is isolated by filtration and recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride involves the reaction of cyclopentanone with hydrazine hydrate to form 5-cyclopentyl-1-methyl-1H-pyrazole. This intermediate is then reacted with ammonium chloride and hydrochloric acid to form the final product, 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride.", "Starting Materials": [ { "Name": "Cyclopentanone", "Amount": "1 mole" }, { "Name": "Hydrazine hydrate", "Amount": "2 moles" }, { "Name": "Ammonium chloride", "Amount": "1 mole" }, { "Name": "Hydrochloric acid", "Amount": "1 mole" } ], "Reaction": [ { "Step": "Cyclopentanone is reacted with hydrazine hydrate in the presence of a catalyst such as acetic acid or sulfuric acid to form 5-cyclopentyl-1-methyl-1H-pyrazole.", "Reagents": [ { "Name": "Cyclopentanone", "Amount": "1 mole" }, { "Name": "Hydrazine hydrate", "Amount": "2 moles" }, { "Name": "Acetic acid or sulfuric acid", "Amount": "catalytic amount" } ] }, { "Step": "The intermediate 5-cyclopentyl-1-methyl-1H-pyrazole is then reacted with ammonium chloride and hydrochloric acid to form 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride.", "Reagents": [ { "Name": "5-cyclopentyl-1-methyl-1H-pyrazole", "Amount": "1 mole" }, { "Name": "Ammonium chloride", "Amount": "1 mole" }, { "Name": "Hydrochloric acid", "Amount": "1 mole" } ] } ] } | |
CAS RN |
2770359-56-1 |
Product Name |
5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride |
Molecular Formula |
C9H16ClN3 |
Molecular Weight |
201.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
